YM-58483
YM-58483
Calcium release-activated calcium (CRAC) channels mediate sustained calcium influx in electrically non-excitable cells. CRAC channels are activated by the release of calcium from intracellular stores, as induced by inositol trisphosphate. CRAC channel activation is essential for the activation of leukocytes and the production of cytokines and inflammatory mediators. YM-58483 is a potent inhibitor of CRAC channels, blocking thapsigargin-induced sustained calcium influx, Th2 cytokine production, and NF-AT-driven promoter activity in T lymphocytes (IC50 = 100 nM). YM-58483 also inhibits lung interleukin-4 and cysteinyl leukotriene generation as well as airway eosinophil infiltration in animal models of asthma.
YM-58483, also known as BTP 2, is a potent inhibitor of CRAC channels, blocking thapsigargin-induced sustained calcium influx, Th2 cytokine production, and NF-AT-driven promoter activity in T lymphocytes (IC50 = 100 nM).
YM-58483, also known as BTP 2, is a potent inhibitor of CRAC channels, blocking thapsigargin-induced sustained calcium influx, Th2 cytokine production, and NF-AT-driven promoter activity in T lymphocytes (IC50 = 100 nM).
Brand Name:
Vulcanchem
CAS No.:
223499-30-7
VCID:
VC0547588
InChI:
InChI=1S/C15H9F6N5OS/c1-7-12(28-25-23-7)13(27)22-8-2-4-9(5-3-8)26-11(15(19,20)21)6-10(24-26)14(16,17)18/h2-6H,1H3,(H,22,27)
SMILES:
CC1=C(SN=N1)C(=O)NC2=CC=C(C=C2)N3C(=CC(=N3)C(F)(F)F)C(F)(F)F
Molecular Formula:
C15H9F6N5OS
Molecular Weight:
421.3 g/mol
YM-58483
CAS No.: 223499-30-7
Cat. No.: VC0547588
Molecular Formula: C15H9F6N5OS
Molecular Weight: 421.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Calcium release-activated calcium (CRAC) channels mediate sustained calcium influx in electrically non-excitable cells. CRAC channels are activated by the release of calcium from intracellular stores, as induced by inositol trisphosphate. CRAC channel activation is essential for the activation of leukocytes and the production of cytokines and inflammatory mediators. YM-58483 is a potent inhibitor of CRAC channels, blocking thapsigargin-induced sustained calcium influx, Th2 cytokine production, and NF-AT-driven promoter activity in T lymphocytes (IC50 = 100 nM). YM-58483 also inhibits lung interleukin-4 and cysteinyl leukotriene generation as well as airway eosinophil infiltration in animal models of asthma. YM-58483, also known as BTP 2, is a potent inhibitor of CRAC channels, blocking thapsigargin-induced sustained calcium influx, Th2 cytokine production, and NF-AT-driven promoter activity in T lymphocytes (IC50 = 100 nM). |
|---|---|
| CAS No. | 223499-30-7 |
| Molecular Formula | C15H9F6N5OS |
| Molecular Weight | 421.3 g/mol |
| IUPAC Name | N-[4-[3,5-bis(trifluoromethyl)pyrazol-1-yl]phenyl]-4-methylthiadiazole-5-carboxamide |
| Standard InChI | InChI=1S/C15H9F6N5OS/c1-7-12(28-25-23-7)13(27)22-8-2-4-9(5-3-8)26-11(15(19,20)21)6-10(24-26)14(16,17)18/h2-6H,1H3,(H,22,27) |
| Standard InChI Key | XPRZIORDEVHURQ-UHFFFAOYSA-N |
| SMILES | CC1=C(SN=N1)C(=O)NC2=CC=C(C=C2)N3C(=CC(=N3)C(F)(F)F)C(F)(F)F |
| Canonical SMILES | CC1=C(SN=N1)C(=O)NC2=CC=C(C=C2)N3C(=CC(=N3)C(F)(F)F)C(F)(F)F |
| Appearance | Solid powder |
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